Cas no 18355-96-9 ((3-(Dimethylamino)propyl)triphenyl-phosphonium bromide)

• Product Name: (3-(Dimethylamino)propyl)triphenyl-phosphonium bromide
• CAS No: 18355-96-9
• MF: C₂₃H₂₇BrNP
• MW: 428.344946146011
• MDL: MFCD00012200
• CID: 51014
• Update Time: 2025-06-13

(3-(Dimethylamino)propyl)triphenyl-phosphonium bromide Chemical and Physical Properties

Names and Identifiers

• (3-(Dimethylamino)propyl)triphenylphosphonium bromide
• (3-(Dimethylamino)propyl)triphenyl-phosphonium bromide
• (3-Dimethylamino)propyltriphenylphosphonium bromide
• 3-((Dimethylamino)propyl)triphenylphosphonium bromide
• (3-BROMIDEPROPYL)TRIPHENYLPHOS-PHONIUM BROMIDE
• (3-dimethylaminopropyl)-triphenylphosphoniumbromide
• [3-(dimethylamino)propyl]triphenylphosphonium bromide
• [3-(dimethylamino)propyl]-triphenylphosphonium bromide
• 3-(dimethylamino)propyltriphenylphosphonium bromide
• 3-dimethylaminopropyltriphenylphosphonium bromide
• (3-(Dimethylamino)
• (3-BROMIDEPROPYL)TRIPHENYLPHOS-PHONIUM BROMIDE, 98+%
• (3-(Dimethylamino)propyl)triphenylphosphonium bromide 98%

• MDL： MFCD00012200
• Inchi： 1S/C23H27NP.BrH/c1-24(2)19-12-20-25(21-13-6-3-7-14-21,22-15-8-4-9-16-22)23-17-10-5-11-18-23;/h3-11,13-18H,12,19-20H2,1-2H3;1H/q+1;/p-1
• InChI Key： SSWPSKSQQSJKKF-UHFFFAOYSA-M
• SMILES： [Br-].[P+](C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)CCCN(C)C

Computed Properties

• Exact Mass: 427.10600
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 317
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Light off white powder
• Melting Point: 193-196 °C
• PSA: 16.83000
• LogP: 0.93620
• Sensitiveness: Sensitive to humidity
• Solubility: Not determined

(3-(Dimethylamino)propyl)triphenyl-phosphonium bromide Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305 + P351 + P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26-36

Additional information on (3-(Dimethylamino)propyl)triphenyl-phosphonium bromide

Recent Advances in the Application of (3-(Dimethylamino)propyl)triphenyl-phosphonium bromide (CAS: 18355-96-9) in Chemical Biology and Medicine

The compound (3-(Dimethylamino)propyl)triphenyl-phosphonium bromide (CAS: 18355-96-9) has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This phosphonium salt, characterized by its cationic nature and lipophilic properties, has been extensively studied for its role in mitochondrial targeting, drug delivery systems, and as a key intermediate in organic synthesis. Recent studies have further elucidated its mechanisms of action and expanded its potential therapeutic applications.

One of the most notable advancements involves the use of this compound as a mitochondrial-targeting agent. Researchers have demonstrated its ability to selectively accumulate in mitochondria due to the positive charge on the phosphonium group and the lipophilic triphenyl moiety. This property has been exploited in the development of targeted therapies for mitochondrial dysfunction-related diseases, such as neurodegenerative disorders and cancer. A 2023 study published in the Journal of Medicinal Chemistry highlighted its efficacy in enhancing the delivery of anticancer drugs to tumor cell mitochondria, resulting in improved therapeutic outcomes.

In the realm of drug delivery, (3-(Dimethylamino)propyl)triphenyl-phosphonium bromide has shown promise as a component of nanoparticle-based delivery systems. Its incorporation into polymeric nanoparticles has been shown to improve cellular uptake and intracellular trafficking, particularly in hard-to-transfect cells. Recent work published in Biomaterials Science (2024) demonstrated that this compound could significantly enhance the delivery of siRNA to cancer stem cells, overcoming one of the major challenges in RNA-based therapeutics.

The compound's role as a phase-transfer catalyst in organic synthesis continues to be an active area of research. Its unique structure facilitates the transfer of reactants between immiscible phases, enabling more efficient synthesis of complex molecules. A 2024 study in Organic Letters reported its successful application in the asymmetric synthesis of chiral pharmaceutical intermediates, achieving excellent enantioselectivity and yield.

From a safety and toxicological perspective, recent investigations have provided more comprehensive data on the compound's pharmacological profile. While it demonstrates good biocompatibility at therapeutic concentrations, researchers have identified specific structure-activity relationships that influence its toxicity profile. These findings, published in Toxicology and Applied Pharmacology (2023), are guiding the design of safer derivatives with improved therapeutic indices.

Looking forward, the versatility of (3-(Dimethylamino)propyl)triphenyl-phosphonium bromide suggests it will remain an important tool in chemical biology and drug development. Current research directions include the development of bifunctional conjugates for combination therapies, optimization of its mitochondrial-targeting properties, and exploration of its applications in photodynamic therapy. The compound's unique combination of chemical properties continues to inspire innovative applications across multiple therapeutic areas.